Unii-0653A77079
Overview
Description
Ethyl tellurac is an organic molecular entity.
Scientific Research Applications
1. Advancements in Material Science
Unii-0653A77079's applications in scientific research may involve material science, particularly in the development of novel materials. This includes advancements in various industries and technologies, such as the evolution from vacuum tubes to diodes, transistors, and miniature chips in the electronics industry. The role of new materials in technological development demonstrates the importance of research in this field (Cushing, Kolesnichenko, & O'connor, 2004).
2. Enhancing Educational Programs for Research Translation
Unii-0653A77079 may also be relevant in educational programs aimed at translating scientific research into practical innovations. The history of transforming basic scientific discoveries into technological advancements reflects the critical role of educational initiatives in fostering research translation and innovation (Giordan, Shartrand, Steig, & Weilerstein, 2011).
3. Supporting Data-Intensive Scientific Analysis
In the context of data-intensive science, Unii-0653A77079 could be relevant in enhancing software applications that support scientific analyses. Technologies like workflow, service, and portal are essential in addressing the requirements of interoperability, integration, automation, reproducibility, and efficient data handling in scientific processes (Yao, Rabhi, & Peat, 2014).
4. Facilitating Collaborative Scientific Environments
The chemical could be useful in the development of collaborative working environments for large scientific applications. This involves creating frameworks that offer application-centric facilities, thereby enhancing remote development, testing, and data sharing among geographically dispersed scientists (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
5. Accelerating Scientific Discoveries through Hackathons
Unii-0653A77079's potential applications might extend to facilitating hackathons for accelerating scientific discoveries. Hackathons can enhance collaborative science by enabling peer review before publication, cross-validating study designs, and driving reproducibility of scientific analyses (Ghouila et al., 2018).
properties
Product Name |
Unii-0653A77079 |
|---|---|
Molecular Formula |
C20H40N4S8Te |
Molecular Weight |
720.7 g/mol |
IUPAC Name |
N,N-diethylcarbamodithioate;tellurium(4+) |
InChI |
InChI=1S/4C5H11NS2.Te/c4*1-3-6(4-2)5(7)8;/h4*3-4H2,1-2H3,(H,7,8);/q;;;;+4/p-4 |
InChI Key |
NIOPGADRXCTGRC-UHFFFAOYSA-J |
Canonical SMILES |
CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Te+4] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[2-(3,5,5,8,8-Pentamethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]thiophene-3-carboxylic acid](/img/structure/B1201041.png)
![3-[O-Phosphonopyridoxyl]--amino-benzoic acid](/img/structure/B1201049.png)
![[(8S,9S,10R,11S,13S,14S,17R)-17-acetyl-6,11-dichloro-13-methyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate](/img/structure/B1201057.png)
